Cas no 2228754-15-0 (2-chloro-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: 2-chloro-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 2228754-15-0
• MF: C₈H₁₀ClNO₄S
• MW: 251.687300205231
• CID: 6150057
• PubChem ID: 150945234
• Update Time: 2025-05-20

2-chloro-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,4-dimethoxybenzene-1-sulfonamide
• EN300-1988917
• 2228754-15-0

• Inchi： 1S/C8H10ClNO4S/c1-13-5-3-4-6(15(10,11)12)7(9)8(5)14-2/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： LIXIUYHVBJZVIS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1S(N)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 251.0019067g/mol
• Monoisotopic Mass: 251.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Additional information on 2-chloro-3,4-dimethoxybenzene-1-sulfonamide

Introduction to 2-chloro-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 2228754-15-0)

2-chloro-3,4-dimethoxybenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228754-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 2-chloro-3,4-dimethoxybenzene-1-sulfonamide, including the presence of a chloro substituent and methoxy groups at the 3 and 4 positions of the benzene ring, combined with the sulfonamide functional group at the 1 position, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 2-chloro-3,4-dimethoxybenzene-1-sulfonamide involve advanced organic chemistry techniques, including aromatic substitution reactions and sulfonation processes. The chloro group introduces electrophilic aromatic substitution possibilities, while the methoxy groups enhance electron density on the benzene ring, influencing reactivity and stability. The sulfonamide moiety is a key pharmacophore that often enhances binding affinity to biological targets, making this compound a valuable intermediate in the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in sulfonamide derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the role of sulfonamides in developing antimicrobial, anti-inflammatory, and anticancer agents. The specific structural configuration of 2-chloro-3,4-dimethoxybenzene-1-sulfonamide positions it as a promising candidate for further investigation in these fields. For instance, studies have shown that sulfonamides can interact with enzymes and receptors in unique ways, modulating biological pathways that are relevant to disease processes.

One of the most compelling aspects of 2-chloro-3,4-dimethoxybenzene-1-sulfonamide is its potential as a building block for more complex drug molecules. Medicinal chemists often modify such compounds by introducing additional functional groups or by exploring different substitution patterns to optimize pharmacokinetic properties and target specificity. The presence of both chloro and methoxy groups provides multiple sites for chemical modification, allowing for the design of derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-chloro-3,4-dimethoxybenzene-1-sulfonamide for drug-like properties. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights into its potential efficacy and side effects. Such simulations are crucial in modern drug discovery pipelines, as they help researchers prioritize compounds for experimental validation.

The pharmaceutical industry has also been exploring green chemistry approaches to improve the sustainability of drug synthesis. In this context, 2-chloro-3,4-dimethoxybenzene-1-sulfonamide serves as an example of how traditional synthetic methodologies can be refined to reduce waste and energy consumption. Innovations in catalytic processes and solvent systems are being applied to enhance the efficiency of producing sulfonamide derivatives like this one.

Another area where 2-chloro-3,4-dimethoxybenzene-1-sulfonamide shows promise is in combination therapy strategies. By pairing this compound with other agents that act through different mechanisms, researchers aim to achieve synergistic effects that could improve treatment outcomes. For example, studies have suggested that sulfonamides might enhance the efficacy of certain chemotherapy drugs by inhibiting specific metabolic pathways in cancer cells.

The development of novel analytical techniques has also contributed to a deeper understanding of 2-chloro-3,4-dimethoxybenzene-1-sulfonamide's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy allow for precise structural elucidation and purity assessment. These tools are essential for ensuring that synthesized compounds meet stringent quality standards before they proceed to preclinical testing.

In conclusion,2-chloro-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 2228754-15-0) represents a significant area of interest in pharmaceutical research due to its unique structural features and potential therapeutic applications. As scientific understanding evolves，this compound will likely continue to be explored for its role in developing new treatments across multiple disease areas.